Cas no 2172024-01-8 (3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid)

• Product Name: 3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• CAS No: 2172024-01-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6508350
• PubChem ID: 165816738
• Update Time: 2025-10-29

3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• 3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid
• 2172024-01-8
• EN300-1559622

• Inchi： 1S/C27H32N2O6/c30-24(26(32)33)15-28-25(31)14-23(17-8-2-1-3-9-17)29-27(34)35-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-24,30H,1-3,8-9,14-16H2,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： GGMXZIBAONZMCI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCC(C(=O)O)O)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 125Ų

Additional information on 3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid

Comprehensive Analysis of 3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid (CAS No. 2172024-01-8)

The compound 3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid (CAS No. 2172024-01-8) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclohexyl group and a 9H-fluoren-9-yl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its role in advancing drug discovery and bioconjugation techniques.

In recent years, the demand for Fmoc-protected amino acids has surged, driven by the growing focus on peptide-based therapeutics. The 3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid stands out due to its ability to enhance the stability and solubility of peptides during synthesis. This aligns with the current trend of optimizing peptide drug delivery systems, a hot topic in biopharmaceutical research. Users searching for "Fmoc amino acid derivatives" or "peptide synthesis intermediates" will find this compound particularly relevant.

The structural complexity of CAS No. 2172024-01-8 also makes it a subject of interest in computational chemistry and molecular modeling. With the rise of AI-driven drug design, researchers are leveraging tools like machine learning to predict the behavior of such compounds in biological systems. This intersection of chemistry and technology addresses common search queries like "how to predict peptide stability" or "best practices for Fmoc deprotection."

From a synthetic perspective, the hydroxypropanoic acid moiety in this compound offers versatility in bioconjugation reactions. This is critical for developing targeted therapies, a key area of interest in precision medicine. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility, making it a go-to choice for labs focused on high-throughput screening.

Quality control and characterization of 3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid are equally important. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency. These methods resonate with frequently searched terms such as "HPLC analysis of Fmoc compounds" and "NMR characterization of peptide intermediates."

In summary, CAS No. 2172024-01-8 represents a cutting-edge tool in modern chemistry and pharmacology. Its applications span from peptide synthesis to drug development, addressing some of the most pressing challenges in the field. By staying abreast of trends like AI in chemistry and personalized medicine, this compound continues to attract attention from researchers and industry leaders alike.